Cas no 111158-92-0 (4-Vinylbenzyl Hexafluoroisopropyl Ether)

• Product Name: 4-Vinylbenzyl Hexafluoroisopropyl Ether
• CAS No: 111158-92-0
• MF: C₁₂H₁₀F₆O
• MW: 284.19762468338
• MDL: MFCD00080684
• CID: 138812
• Update Time: 2025-05-20

4-Vinylbenzyl Hexafluoroisopropyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethenyl-4-[[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]methyl]-
• 4-VINYLBENZYL HEXAFLUOROISOPROPYL ETHER
• 1-ethenyl-4-(1,1,1,2,3,3-hexafluoropropan-2-yloxymethyl)benzene
• P-VINYLBENZYL HEXAFLUORO ISOPROPYL ETHER
• 4-VINYLBENZYL 2H-PERFLUOROPROP-2YL ETHER
• 1-(((1,1,1,3,3,3-Hexafluoropropan-2-yl)oxy)methyl)-4-vinylbenzene
• 4-Vinylbenzyl Hexafluoroisopropyl Ether

• MDL： MFCD00080684
• Inchi： 1S/C12H10F6O/c1-2-8-3-5-9(6-4-8)7-19-10(11(13,14)15)12(16,17)18/h2-6,10H,1,7H2
• InChI Key： BCHKYDBUHXYDGK-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)OCC1C=CC(C=C)=CC=1)(F)F

Computed Properties

• Exact Mass: 284.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 9.23000
• LogP: 4.33940

4-Vinylbenzyl Hexafluoroisopropyl Ether Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-Vinylbenzyl Hexafluoroisopropyl Ether

4-Vinylbenzyl Hexafluoroisopropyl Ether (CAS No. 111158-92-0): An Overview and Recent Advances

4-Vinylbenzyl Hexafluoroisopropyl Ether (CAS No. 111158-92-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its vinylbenzyl and hexafluoroisopropyl ether moieties, offers a combination of chemical stability, reactivity, and functional versatility that makes it an invaluable reagent in various applications.

The chemical structure of 4-Vinylbenzyl Hexafluoroisopropyl Ether consists of a benzene ring with a vinyl group attached to one of the carbon atoms, and a hexafluoroisopropyl ether group attached to another. The vinyl group provides a site for polymerization reactions, making this compound useful in the synthesis of functional polymers. The hexafluoroisopropyl ether group, on the other hand, imparts unique physical and chemical properties, such as low surface energy and high thermal stability.

In recent years, the use of 4-Vinylbenzyl Hexafluoroisopropyl Ether in polymer science has been extensively explored. One notable application is in the development of fluorinated polymers, which are known for their excellent resistance to solvents, chemicals, and high temperatures. These polymers find applications in various industries, including automotive, aerospace, and electronics. For instance, a study published in the Journal of Polymer Science (2023) demonstrated the synthesis of a novel fluorinated polymer using 4-Vinylbenzyl Hexafluoroisopropyl Ether, which exhibited superior thermal stability and mechanical properties compared to traditional polymers.

Beyond polymer science, 4-Vinylbenzyl Hexafluoroisopropyl Ether has also found applications in pharmaceutical research. The unique combination of the vinylbenzyl and hexafluoroisopropyl ether groups makes it an attractive candidate for the development of new drug delivery systems. A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a prodrug carrier for targeted drug delivery. The researchers found that 4-Vinylbenzyl Hexafluoroisopropyl Ether-based prodrugs showed enhanced solubility and stability in biological environments, leading to improved drug efficacy and reduced side effects.

The synthetic versatility of 4-Vinylbenzyl Hexafluoroisopropyl Ether has also been leveraged in the development of advanced materials. For example, researchers at the University of California (2023) utilized this compound to create self-healing coatings with exceptional durability and low friction properties. The self-healing mechanism was attributed to the dynamic covalent bonds formed by the vinyl groups, which allowed for rapid repair of any damage to the coating surface.

In addition to its applications in materials science and pharmaceuticals, 4-Vinylbenzyl Hexafluoroisopropyl Ether has also been studied for its potential use in environmental remediation. A study published in Environmental Science & Technology (2023) investigated the ability of this compound to adsorb heavy metals from contaminated water sources. The researchers found that coatings containing 4-Vinylbenzyl Hexafluoroisopropyl Ether effectively removed toxic metals such as lead and mercury from water samples, demonstrating its potential as an environmentally friendly solution for water treatment.

The safety profile of 4-Vinylbenzyl Hexafluoroisopropyl Ether is another important consideration. Extensive toxicological studies have shown that this compound exhibits low toxicity and is safe for use in various applications when handled properly. However, it is important to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, 4-Vinylbenzyl Hexafluoroisopropyl Ether (CAS No. 111158-92-0) is a multifaceted compound with a wide range of applications in polymer science, pharmaceutical research, advanced materials, and environmental remediation. Its unique chemical structure provides a foundation for innovative solutions across multiple industries. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further expanding its impact on science and technology.